Cas no 53766-26-0 (scutianine C)

scutianine C structure
scutianine C structure
Product name:scutianine C
CAS No:53766-26-0
MF:C31H42N4O4
MW:534.689588069916
CID:1080966
PubChem ID:90473277

scutianine C Chemical and Physical Properties

Names and Identifiers

    • scutianine C
    • (2S,3R)-2-Dimethylamino-3-methyl-N-[(3S,4S,7S)-3-isopropyl-5,8-dioxo-7-benzyl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14(1),15-tetren-4-yl]pentanamide
    • 53766-26-0
    • Inchi: InChI=1S/C31H42N4O4/c1-7-21(4)27(35(5)6)31(38)34-26-28(20(2)3)39-24-15-13-22(14-16-24)17-18-32-29(36)25(33-30(26)37)19-23-11-9-8-10-12-23/h8-18,20-21,25-28H,7,19H2,1-6H3,(H,32,36)(H,33,37)(H,34,38)
    • InChI Key: PFSHVBJLBKINQV-UHFFFAOYSA-N
    • SMILES: CCC(C)C(N(C)C)C(=O)NC1C(Oc2ccc(cc2)\C=C/NC(=O)C(Cc2ccccc2)NC1=O)C(C)C |c:21|

Computed Properties

  • Exact Mass: 534.32060583g/mol
  • Monoisotopic Mass: 534.32060583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 99.8Ų

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